Cas no 21388-77-2 (4-(4-methoxybenzyl)phenol)

4-(4-methoxybenzyl)phenol structure
4-(4-methoxybenzyl)phenol structure
Product Name:4-(4-methoxybenzyl)phenol
CAS No:21388-77-2
MF:C14H14O2
MW:214.259764194489
CID:911734
PubChem ID:295950
Update Time:2025-04-19

4-(4-methoxybenzyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(4-methoxybenzyl)phenol
    • 4-[(4-methoxyphenyl)methyl]phenol
    • 4-(4-Methoxy-benzyl)-phenol
    • AC1L6PAJ
    • LS-104793
    • NSC165598
    • Oprea1_312486
    • p-(p-Methoxybenzyl)phenol
    • phenol, 4-[(4-methoxyphenyl)methyl]-
    • SureCN3417942
    • DTXSID60304394
    • SCHEMBL3417942
    • 21388-77-2
    • NSC 165598
    • NSC-165598
    • NS00004834
    • InChI=1/C14H14O2/c1-16-14-8-4-12(5-9-14)10-11-2-6-13(15)7-3-11/h2-9,15H,10H2,1H
    • Inchi: 1S/C14H14O2/c1-16-14-8-4-12(5-9-14)10-11-2-6-13(15)7-3-11/h2-9,15H,10H2,1H3
    • InChI Key: XOTIMSKNZMRPGK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 214.09942
  • Monoisotopic Mass: 214.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 363°C at 760 mmHg
  • Flash Point: 202.7°C
  • Refractive Index: 1.585
  • PSA: 29.46
  • LogP: 2.99160
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